Cas no 53660-19-8 (N,α,α’-Trimethyldiphenethylamine)

• Product Name: N,α,α’-Trimethyldiphenethylamine
• CAS No: 53660-19-8
• MF: C₁₉H₂₅N
• MW: 267.40850520134
• CID: 889847
• Update Time: 2026-04-29

N,α,α’-Trimethyldiphenethylamine Chemical and Physical Properties

Names and Identifiers

• (N-methyl-1-phenyl-N-(1-phenylpropan-2-yl)propan-2-amine )
• N,alpha-Dimethyl-N-(1-methyl-2-phenylethyl)benzeneethanamine
• N,N,1-Trimethyl-3,3-diphenylallylamine-d10 Hydrochloride
• N,α,α’-Trimethyldiph
• N,α,α’Trimethyldiphenethylamine
• N,α,α’-Trimethyldiphenethylamine
• N,α,α'-TriMethyldiphenethylaMine
• N-methyl-1-phenyl-N-(1-phenylpropan-2-yl)propan-2-amine

Computed Properties

• Exact Mass: 267.19885

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on N,α,α’-Trimethyldiphenethylamine

N,α,α’-Trimethyldiphenethylamine (CAS No. 53660-19-8): A Comprehensive Overview

N,α,α’-Trimethyldiphenethylamine is a specialized organic compound with the CAS registry number 53660-19-8. This compound is widely recognized in the chemical industry for its unique properties and applications. The molecule consists of a diphenethylamine backbone with trimethyl substituents, making it a versatile compound in various chemical processes and formulations.

The synthesis of N,α,α’-Trimethyldiphenethylamine involves advanced chemical reactions that ensure high purity and stability. Recent studies have highlighted the importance of optimizing synthesis methods to enhance yield and reduce environmental impact. Researchers have explored alternative catalysts and reaction conditions to improve the efficiency of this process.

One of the key applications of N,α,α’-Trimethyldiphenethylamine is in the formulation of high-performance polymers and coatings. Its ability to act as a stabilizer and compatibilizer makes it invaluable in industries such as automotive manufacturing and electronics. The compound has also been found to enhance the thermal stability and mechanical properties of polymer blends.

In addition to its role in polymer science, N,α,α’-Trimethyldiphenethylamine has gained attention in pharmaceutical research due to its potential as a drug delivery agent. Studies have demonstrated its ability to improve drug solubility and bioavailability when incorporated into nanocarriers or lipid-based formulations.

The environmental impact of N,α,α’-Trimethyldiphenethylamine has been a focus of recent investigations. Scientists are exploring biodegradation pathways and assessing its toxicity levels under various conditions. These studies aim to ensure that the compound can be safely integrated into industrial processes without posing risks to ecosystems.

From a regulatory standpoint, N,α,α’-Trimethyldiphenethylamine is subject to stringent safety guidelines to ensure safe handling and storage. Proper personal protective equipment (PPE) is recommended during its synthesis and application phases to minimize occupational exposure risks.

In conclusion, N,α,α’-Trimethyldiphenethylamine (CAS No. 53660-19-8) stands out as a critical compound with diverse applications across multiple industries. Its continued relevance is driven by ongoing research into its synthesis optimization, environmental impact assessment, and innovative uses in advanced materials science.